molecular formula C9H12N2O3S B8766038 4'-(Methylsulfonylamino)acetophenone oxime

4'-(Methylsulfonylamino)acetophenone oxime

Cat. No. B8766038
M. Wt: 228.27 g/mol
InChI Key: KMCJFKOUJJEHMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4'-(Methylsulfonylamino)acetophenone oxime is a useful research compound. Its molecular formula is C9H12N2O3S and its molecular weight is 228.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4'-(Methylsulfonylamino)acetophenone oxime suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4'-(Methylsulfonylamino)acetophenone oxime including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4'-(Methylsulfonylamino)acetophenone oxime

Molecular Formula

C9H12N2O3S

Molecular Weight

228.27 g/mol

IUPAC Name

N-[4-(N-hydroxy-C-methylcarbonimidoyl)phenyl]methanesulfonamide

InChI

InChI=1S/C9H12N2O3S/c1-7(10-12)8-3-5-9(6-4-8)11-15(2,13)14/h3-6,11-12H,1-2H3

InChI Key

KMCJFKOUJJEHMP-UHFFFAOYSA-N

Canonical SMILES

CC(=NO)C1=CC=C(C=C1)NS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4′-(Methylsulfonylamino)acetophenone (13-5, 5 mmol) and hydroxylamine hydrochloride (0.695 g, 10 mmol) in pyridine (5 mL) was heated at 70° C. for 3 h. The reaction mixture was cooled to room temperature, diluted with H2O, and extracted with EtOAc several times. The combined organic layers were washed with H2O and brine, dried over MgSO4, filtered, and the filtrate was concentrated in vacuo. The residue was purified by flash column chromatography on silica gel using EtOAc:hexanes (1:1) as eluant to 4′-Methylsulfonylamino)acetophenone oxime (13-8, LJO-299).
Quantity
5 mmol
Type
reactant
Reaction Step One
Quantity
0.695 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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